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(trifluoromethyl)benzonitrile

Cat. No.: B1329358 Get Quote

An In-depth Technical Guide to 2-Nitro-4-
(trifluoromethyl)benzonitrile
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical and chemical properties,

synthesis, and applications of 2-Nitro-4-(trifluoromethyl)benzonitrile, a key intermediate in

the pharmaceutical and agrochemical industries.

Introduction
2-Nitro-4-(trifluoromethyl)benzonitrile is an aromatic organic compound characterized by the

presence of a nitro group, a trifluoromethyl group, and a nitrile group attached to a benzene

ring.[1] Its chemical formula is C₈H₃F₃N₂O₂.[1][2][3][4] This compound typically appears as a

yellow crystalline solid or chunks.[1][5] The unique combination of electron-withdrawing groups

makes it a versatile building block in organic synthesis, particularly for creating more complex,

biologically active molecules.[6] It is primarily utilized as an intermediate in the preparation of

various pharmaceuticals and agrochemicals, such as 2-nitro-4-(trifluoromethyl)benzaldehyde.

[2][5][7]
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The structure of 2-Nitro-4-(trifluoromethyl)benzonitrile consists of a benzene ring substituted

at position 1 with a cyano group, at position 2 with a nitro group, and at position 4 with a

trifluoromethyl group.
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Caption: 2D structure of 2-Nitro-4-(trifluoromethyl)benzonitrile.

Physical and Chemical Properties
A summary of the key physical and chemical properties is presented below. These properties

are essential for handling, storage, and application in synthetic chemistry.

Property Value Reference(s)

IUPAC Name
2-Nitro-4-

(trifluoromethyl)benzonitrile
[1]

CAS Number 778-94-9 [1][2]

Molecular Formula C₈H₃F₃N₂O₂ [1][2][3]

Molecular Weight 216.12 g/mol [2][3]

Appearance Yellow crystalline solid/chunks [1][5]

Melting Point 44-47 °C (lit.) [3][5]

Boiling Point 156-158 °C at 18 mmHg (lit.) [3][5]

Density 1.5604 g/cm³ (estimate) [3][5]

Flash Point 113 °C (235.4 °F) - closed cup

Solubility

Sparingly soluble in water.[1]

Soluble in organic solvents like

dichloromethane and toluene.

[8]

[1][8]

InChI Key
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Experimental Protocols
Synthesis of 2-Nitro-4-(trifluoromethyl)benzonitrile
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A documented method for preparing 2-Nitro-4-(trifluoromethyl)benzonitrile involves a two-

step process starting from 2-nitro-4-trifluoromethylbenzaldehyde.[9]

Step 1: Synthesis of 2-Nitro-4-trifluoromethylbenzaldehyde Oxime

Reactants: 2-nitro-4-trifluoromethylbenzaldehyde is used as the raw material. It is reacted

with hydroxylamine hydrochloride in the presence of an inorganic base.[9]

Solvent: The reaction is carried out in water. The preferred weight ratio of water to 2-nitro-4-

trifluoromethylbenzaldehyde is 3:1.[9]

Stoichiometry: The molar ratio of hydroxylamine hydrochloride to 2-nitro-4-

trifluoromethylbenzaldehyde is preferably 1:1.[9]

Conditions: The reaction is conducted at a temperature of 0-20 °C.[9]

Outcome: This step yields 2-nitro-4-trifluoromethylbenzaldehyde oxime.[9]

Step 2: Dehydration to 2-Nitro-4-(trifluoromethyl)benzonitrile

Reactant: The 2-nitro-4-trifluoromethylbenzaldehyde oxime product from Step 1 is dissolved

in acetonitrile.[9]

Reagents: Acetic anhydride and a nickel composite catalyst (compounded from nickel

acetate and Raney nickel) are added while stirring.[9]

Conditions: The mixture is heated to reflux at approximately 83-85 °C and reacted for 2

hours.[9]

Workup:

After the reaction, the mixture is cooled to room temperature.[9]

The catalyst is recovered by filtration.[9]

The mother liquor is concentrated by heating to recover the solvent.[9]
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The remaining kettle solution is rectified in a tower to obtain the final product, 2-nitro-4-

trifluoromethylbenzonitrile.[9]

Yield & Purity: This process reports yields of 82-84% with a purity of over 98% (GC/MS).[9]
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Caption: Synthesis workflow for 2-Nitro-4-(trifluoromethyl)benzonitrile.
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Reactivity and Applications
2-Nitro-4-(trifluoromethyl)benzonitrile is a valuable intermediate in organic synthesis. The

electron-deficient nature of the aromatic ring, due to the nitro, trifluoromethyl, and nitrile groups,

makes it susceptible to nucleophilic aromatic substitution reactions. It serves as a building

block in the pharmaceutical and agrochemical sectors for producing biologically active

molecules.[1][6] Its primary documented use is in the synthesis of 2-nitro-4-

(trifluoromethyl)benzaldehyde.[2][7]

Safety and Handling
Hazard Identification:

Harmful if swallowed, in contact with skin, or if inhaled.[10]

Causes skin irritation and serious eye irritation.[10]

May cause respiratory irritation.[10]

Precautionary Measures:

Handling: Use only outdoors or in a well-ventilated area. Avoid breathing dust. Wash hands

and exposed skin thoroughly after handling. Do not eat, drink, or smoke when using this

product.[10][11]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and

eye/face protection.[10] An N95 dust mask is recommended.

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container. Keep away

from incompatible materials such as strong oxidizing agents.[5][8][10]

First Aid:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and

easy to do. Continue rinsing. If irritation persists, seek medical attention.[10]

Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1329358?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-nitro-4-trifluoromethyl-benz-dic6939.html
https://www.chemimpex.com/products/46087
https://www.scbt.com/p/2-nitro-4-trifluoromethyl-benzonitrile-778-94-9
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5190041.htm
https://store.apolloscientific.co.uk/storage/msds/PC2103_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC2103_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC2103_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC2103_msds.pdf
https://aksci.com/sds/2714DP_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/PC2103_msds.pdf
https://amp.chemicalbook.com/Error/Index
https://nj-finechem.com/products/nitrile/5-nitro-2-trifluoromethyl-benzonitrile-cas-151584-03-1.html
https://store.apolloscientific.co.uk/storage/msds/PC2103_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC2103_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC2103_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[10]

Ingestion: Call a poison center or doctor if you feel unwell. Rinse mouth.[10]

This information is intended for trained professionals and is not a substitute for a

comprehensive Safety Data Sheet (SDS). Always consult the latest SDS before handling this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1329358#physical-and-chemical-properties-of-2-
nitro-4-trifluoromethyl-benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1329358#physical-and-chemical-properties-of-2-nitro-4-trifluoromethyl-benzonitrile
https://www.benchchem.com/product/b1329358#physical-and-chemical-properties-of-2-nitro-4-trifluoromethyl-benzonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329358?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

